1-Hexylimidazole
Overview
Description
1-Hexylimidazole, also known as 1-hexyl-2-imidazole, is an aliphatic heterocyclic compound with the molecular formula C7H13N3. It is a colorless liquid that is soluble in water and organic solvents, and is used in a variety of industrial and research applications. 1-Hexylimidazole has been studied for its properties as a ligand for metal ions, its ability to form hydrogen bonds, and its potential as a fuel additive. In addition, it has been used as a reagent in the synthesis of various organic compounds.
Scientific Research Applications
Antimicrobial Activity
The compound has been used to create hexylimidazolium-based derivatives with significant antibacterial properties. These derivatives have shown promising results as anti-bacterial agents, particularly those with an alkyl chain and a phenyl group .
Water Filtration Systems
1-Hexylimidazole is a key component in the development of functionalized thiosalicylate-based ionic liquids for water filtration systems. These systems aim to remove heavy metals like manganese from industrial wastewater, thus preventing environmental and health hazards .
Pharmaceutical Research
In pharmaceutical development, 1-Hexylimidazole acts as a crucial building block in the synthesis of innovative drug candidates. Its versatility allows it to contribute to the creation of new medicines and therapeutic agents .
Material Science
The compound is used in the functionalization of silica surfaces, which is essential in the comparison of anion-exchange and hydrophobic interactions. This application is crucial in the field of chromatography and separation sciences .
Green Chemistry
1-Hexylimidazole plays a role in green chemistry practices, particularly in the synthesis of compounds under microwave irradiation. This method is environmentally friendly and contributes to the development of sustainable chemical processes .
Catalysis
The imidazole derivative is involved in catalytic processes, enhancing the efficiency of chemical reactions. Its application in catalysis is significant for industrial processes, where it can improve reaction times and reduce energy consumption .
Electrochemistry
Due to its excellent ionic conductivity, 1-Hexylimidazole-based compounds are investigated for their use in electrochemistry. They are applied in batteries and fuel cells to improve performance and sustainability .
properties
IUPAC Name |
1-hexylimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2/c1-2-3-4-5-7-11-8-6-10-9-11/h6,8-9H,2-5,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGWVFQAPOGAVRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70187175 |
Source
|
| Record name | 1H-Imidazole, 1-hexyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70187175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hexylimidazole | |
CAS RN |
33529-01-0 |
Source
|
| Record name | 1H-Imidazole, 1-hexyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033529010 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Imidazole, 1-hexyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70187175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Hexylimidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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